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Compound of Interest

Compound Name: Tridecanoic acid-d2

Cat. No.: B1429350

For researchers, scientists, and drug development professionals, the integrity of experimental
work is intrinsically linked to rigorous safety and operational protocols. Proper handling and
disposal of specialized chemical reagents like Tridecanoic acid-d2 are paramount to ensuring
a safe laboratory environment and maintaining regulatory compliance. This guide provides
essential, step-by-step procedures for the safe disposal of Tridecanoic acid-d2, safeguarding
both personnel and the environment.

Immediate Safety and Hazard Information

Tridecanoic acid-d2, a deuterated fatty acid, should be handled with the same precautions as
its non-labeled counterpart, Tridecanoic acid. According to safety data sheets (SDS), the
compound is classified as a hazardous substance.[1][2] Adherence to appropriate safety
measures is critical from acquisition through disposal.

Hazard Identification and Classification:

The primary hazards associated with Tridecanoic acid-d2 are based on the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals.[2]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

H315: Causes skin irritation[2]
[3]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2A o
irritation[2][3]

H335: May cause respiratory

Specific Target Organ Toxicit Category 3
P J 9 Y o irritation[2][3]

Essential Personal Protective Equipment (PPE):

When handling Tridecanoic acid-d2, especially during disposal and spill cleanup, all
personnel must use appropriate PPE to prevent exposure.[1][4]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).[1]

o Eye/Face Protection: Use safety goggles or glasses. A face shield is recommended when
there is a risk of splashing.[1]

» Skin and Body Protection: A laboratory coat or other protective clothing is required.[1]

» Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]
[5] For spill cleanup or in case of inadequate ventilation, a self-contained breathing
apparatus or a chemical cartridge respirator may be necessary.[1]

Standard Operating Procedure for Disposal

The disposal of Tridecanoic acid-d2 must comply with federal, state, and local regulations for
hazardous waste.[1][6] At the federal level, the Environmental Protection Agency (EPA)
regulates chemical waste under the Resource Conservation and Recovery Act (RCRA).[7]
Never dispose of Tridecanoic acid-d2 down the drain or in the regular trash.[6][8]

Step 1: Waste Collection and Containerization
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o Select a Compatible Container: Use a chemically compatible container for waste collection.
The original product container is often a suitable choice.[9] If reusing a container, ensure it is
thoroughly clean and dry to prevent reactions with the waste.[6] The container must have a
secure, tightly-fitting lid.[9]

e Proper Labeling: The container must be clearly labeled as "Hazardous Waste."[10] The label
should also include the full chemical name ("Tridecanoic acid-d2") and a clear description
of its hazards (e.qg., "Irritant,” "Harmful if Swallowed").[2][10]

o Keep Containers Closed: Waste containers must remain sealed at all times, except when
waste is being added.[9][10]

Step 2: Waste Storage (Satellite Accumulation)

o Designated Storage Area: Store the waste container in a designated Satellite Accumulation
Area (SAA), which must be at or near the point of waste generation and under the control of
laboratory personnel.[9][10]

o Segregate Incompatibles: Store the Tridecanoic acid-d2 waste away from incompatible
materials, particularly strong oxidizing agents.[8][9] It is also crucial to segregate acids from
bases and reactive chemicals.[9]

e Secondary Containment: It is best practice to place the waste container in secondary
containment (such as a chemical-resistant tray or tub) to contain any potential leaks or spills.

[6]

Step 3: Arranging for Final Disposal

o Contact EHS: Do not attempt to transport or dispose of the waste personally. Contact your
institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste
disposal company to arrange for pickup.[1][10]

e Provide Documentation: Be prepared to provide information on the waste's composition and
volume to the disposal vendor. This is often done through a chemical waste pickup request
form.[11]
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The following diagram outlines the logical workflow for the proper disposal of Tridecanoic

acid-d2.

Tridecanoic Acid-d2 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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